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Compound of Interest

2,5-Dimethoxy-4-
Compound Name: _ .
nitrophenethylamine

Cat. No.: B1664026

An In-depth Examination of Alexander Shulgin's Synthesis and the Compound's
Physicochemical and Pharmacological Profile

This technical guide provides a comprehensive overview of the synthesis of 2,5-dimethoxy-4-
nitrophenethylamine (2C-N), as originally detailed by Alexander Shulgin in his seminal work,
PiIHKAL (Phenethylamines | Have Known and Loved). This document is intended for
researchers, scientists, and drug development professionals, offering a detailed exploration of
the synthetic protocol, physicochemical properties, and the primary mechanism of action of this
psychoactive phenethylamine.

Introduction

2C-N is a synthetic phenethylamine and a member of the 2C family of psychedelic compounds.
[1][2] First synthesized and bioassayed by Alexander Shulgin, it is distinguished chemically by
the presence of a nitro group at the 4-position of the 2,5-dimethoxyphenyl ring.[1][2] This
structural feature imparts a distinct yellow to orange color to its salts, a characteristic not
observed in most other members of the 2C family where the salts are typically white.[1][2] This
guide will provide a detailed protocol for its synthesis, a summary of its known quantitative
data, and a visualization of its primary pharmacological pathway.

Synthesis of 2C-N

The synthesis of 2C-N, as described by Shulgin, is a nitration reaction of the precursor 2,5-
dimethoxyphenethylamine (2C-H). The following sections detail the experimental protocol for
the synthesis of the precursor and the final product.
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Synthesis of the Precursor: 2,5-
Dimethoxyphenethylamine (2C-H)

The synthesis of 2C-H typically starts from 2,5-dimethoxybenzaldehyde. While Shulgin's entry
for 2C-N in PiIHKAL refers to the recipe for 2C-H, it does not provide the full synthesis of the
precursor. A common synthetic route involves the Henry reaction of 2,5-
dimethoxybenzaldehyde with nitromethane to form the corresponding nitrostyrene, followed by
reduction to the amine.

Experimental Workflow for 2C-H Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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